Cas no 886501-76-4 (4-Fluoro-3,5-dimethylbenzyl alcohol)

• Product Name: 4-Fluoro-3,5-dimethylbenzyl alcohol
• CAS No: 886501-76-4
• Molecular Formula: C₉H₁₁FO
• Molecular Weight: 154.181446313858
• CID: 3142842
• PubChem ID: 17750712

4-Fluoro-3,5-dimethylbenzyl alcohol Properties

Names and Identifiers

• (4-Fluoro-3,5-dimethylphenyl)methanol
• 4-Fluoro-3,5-dimethylbenzenemethanol (ACI)
• JS-4460
• 4-Fluoro-3,5-dimethylbenzyl alcohol
• CS-0153717
• MFCD06660267
• 886501-76-4
• SY228641
• AKOS006230328
• E76422
• SCHEMBL16960741

• MDL： MFCD06660267
• InChIKey： MSVQFZNSWAQOHL-UHFFFAOYSA-N
• Inchi： 1S/C9H11FO/c1-6-3-8(5-11)4-7(2)9(6)10/h3-4,11H,5H2,1-2H3
• SMILES： FC1C(C)=CC(CO)=CC=1C

Computed Properties

• Exact Mass: 154.079393132g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 154.079393132g/mol
• Heavy Atom Count: 11
• Complexity: 115
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Boiling Point: 238.3±35.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.5 mmHg at 25°C
• Flash Point: 120.0±12.7 °C
• Density: 1.1±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols